Cas no 3048-85-9 (Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester)
3048-85-9 structure
Product Name:Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester
CAS No:3048-85-9
MF:C13H18O6
MW:270.278424739838
CID:309147
PubChem ID:301136
Update Time:2025-04-19
Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester
- 4-ethoxycarbonylbicyclo[2.2.2]octane-2,3-dicarboxylic acid
- 1-(ethoxycarbonyl)bicyclo[2.2.2]octane-2,3-dicarboxylic acid
- 1-Aethoxycarbonyl-bicyclo< 2.2.2> octan-2,3-dicarbonsaeure
- 1-Ethoxycarbonylbicyclo[2.2.2]octan-2.3-dicarbonsaeure
- 1-Ethoxycarbonylbicyclo< 2.2.2> octan-2.3-dicarbonsaeure
- AC1L6XRN
- NSC177420
- DTXSID90306543
- 3048-85-9
- NSC-177420
-
- Inchi: 1S/C13H18O6/c1-2-19-12(18)13-5-3-7(4-6-13)8(10(14)15)9(13)11(16)17/h7-9H,2-6H2,1H3,(H,14,15)(H,16,17)
- InChI Key: LNKVTTIJTSPNEX-UHFFFAOYSA-N
- SMILES: O(CC)C(C12CCC(CC1)C(C(=O)O)C2C(=O)O)=O
Computed Properties
- Exact Mass: 270.11034
- Monoisotopic Mass: 270.110338
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- XLogP3: 0.9
Experimental Properties
- Density: 1.376
- Boiling Point: 456.5°Cat760mmHg
- Flash Point: 173.2°C
- Refractive Index: 1.551
- PSA: 100.9
- LogP: 1.14130
Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3048-85-9 (Bicyclo[2.2.2]octane-1,2,3-tricarboxylicacid, 1-ethyl ester) Related Products
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- 17159-79-4(4-(Ethoxycarbonyl)-1-cyclohexanone)
- 13149-00-3((3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione)
- 711-01-3(1-Adamantanecarboxylic Acid Methyl Ester)
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 18268-70-7(3,6,9-Trioxaundecamethylenebis-(2-ethylhexanoate))
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
- 14924-53-9(Ethyl cyclobutanecarboxylate)
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